2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol

• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-[2-methoxy-4-[[(4-methylphenyl)methylamino]methyl]phenoxy]ethanol
• InChI: InChI=1S/C18H23NO3/c1-14-3-5-15(6-4-14)12-19-13-16-7-8-17(22-10-9-20)18(11-16)21-2/h3-8,11,19-20H,9-10,12-13H2,1-2H3
• InChI Key: IUWYSYJNAILDGU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNCC2=CC(=C(C=C2)OCCO)OC

Description

2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol, also known as MPD-2, is a chemical compound that has shown promising results in scientific research applications. MPD-2 is a selective agonist for the G protein-coupled receptor GPR119, which is involved in glucose homeostasis and insulin secretion.

Mechanism of Action

2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol is a selective agonist for the G protein-coupled receptor GPR119, which is expressed in pancreatic beta cells and intestinal L cells. Activation of GPR119 by 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol leads to the release of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which stimulate insulin secretion from pancreatic beta cells. 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol also promotes the release of GLP-1 from intestinal L cells, which helps to regulate glucose homeostasis and improve insulin sensitivity.
Biochemical and Physiological Effects:
2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol has several biochemical and physiological effects, including the stimulation of insulin secretion, improvement of glucose tolerance, and regulation of lipid metabolism. 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol also promotes the release of incretin hormones, such as GLP-1 and GIP, which have been shown to improve insulin sensitivity and reduce food intake.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol in lab experiments is its selectivity for the GPR119 receptor, which reduces the risk of off-target effects. 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol also has a relatively long half-life, which allows for sustained activation of the GPR119 receptor. However, one of the limitations of using 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol in lab experiments is its relatively low potency, which may require higher concentrations to achieve a desired effect.

Future Directions

There are several future directions for research on 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol. One area of interest is the potential use of 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol in the treatment of diabetes and metabolic disorders. Further studies are needed to determine the optimal dosing and administration of 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol in humans. Another area of interest is the development of more potent and selective agonists for the GPR119 receptor, which may have improved therapeutic potential. Finally, studies are needed to further elucidate the mechanism of action of 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol and its effects on glucose homeostasis and lipid metabolism.

Synthesis Methods

The synthesis of 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol involves several steps, including the reaction of 2-hydroxyethyl 4-(4-methylbenzyl)phenyl ether with formaldehyde and paraformaldehyde to form the intermediate 2-(2-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol. The intermediate is then purified and characterized using various analytical techniques, including NMR spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol has shown promising results in scientific research applications, particularly in the field of diabetes and metabolic disorders. Studies have shown that 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol can stimulate insulin secretion from pancreatic beta cells and improve glucose tolerance in animal models of diabetes. 2-(2-Methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)ethanol has also been shown to improve lipid metabolism and reduce body weight in animal models of obesity.